Cas no 2377606-35-2 (1-{[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}piperidin-4-one)

• Product Name: 1-{[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}piperidin-4-one
• CAS No: 2377606-35-2
• MF: C₁₇H₂₄BNO₅S
• MW: 365.252163887024
• CID: 5174951
• Update Time: 2025-10-28

1-{[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-{[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}piperidin-4-one

• Inchi： 1S/C17H24BNO5S/c1-16(2)17(3,4)24-18(23-16)13-5-7-15(8-6-13)25(21,22)19-11-9-14(20)10-12-19/h5-8H,9-12H2,1-4H3
• InChI Key： YOEAZLUCQBVTFC-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(B3OC(C)(C)C(C)(C)O3)C=C2)(=O)=O)CCC(=O)CC1

Additional information on 1-{[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}piperidin-4-one

1-{[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}piperidin-4-one: A Comprehensive Overview

The compound with CAS No. 2377606-35-2, named 1-{[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}piperidin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and drug discovery. This compound is characterized by its unique structure, which combines a piperidinone core with a sulfonyl group attached to a tetramethyl-dioxaborolane-substituted benzene ring. The presence of these functional groups makes it a versatile molecule with potential applications in various chemical and pharmaceutical contexts.

Recent studies have highlighted the importance of tetramethyl-dioxaborolane substituents in enhancing the stability and reactivity of aromatic systems. In this compound, the dioxaborolane group plays a crucial role in modulating the electronic properties of the benzene ring, making it more amenable to various chemical transformations. This feature has been exploited in recent research to develop novel synthetic routes for complex aromatic compounds, which could find applications in advanced materials and medicinal chemistry.

The piperidinone moiety in this compound is another key structural element. Piperidinones are known for their ability to form stable six-membered rings, which are often utilized in the design of bioactive molecules. Recent advancements in medicinal chemistry have demonstrated that piperidinone derivatives can serve as scaffolds for developing potent inhibitors of various enzymes and receptors. For instance, studies have shown that certain piperidinone-based compounds exhibit promising anti-inflammatory and antitumor activities, suggesting that this compound could be a valuable lead for drug development.

The integration of a sulfonyl group into the molecule further enhances its functional versatility. Sulfonyl groups are well-known for their ability to improve the solubility and bioavailability of drugs. Recent research has focused on leveraging sulfonylated compounds for their potential in targeting specific biological pathways. For example, sulfonylated derivatives have been explored as inhibitors of kinase enzymes, which are critical targets in cancer therapy.

From a synthetic perspective, the construction of this compound involves a series of intricate steps that highlight the ingenuity of modern organic chemistry. The synthesis typically begins with the preparation of the tetramethyl-dioxaborolane-substituted benzene ring, followed by its coupling with a piperidinone derivative via a sulfonylation reaction. This process requires precise control over reaction conditions to ensure high yields and product purity.

One of the most exciting aspects of this compound is its potential for further modification and diversification. Researchers have recently explored the use of click chemistry techniques to introduce additional functional groups into similar frameworks, enabling the creation of libraries of structurally diverse compounds for high-throughput screening. Such approaches could significantly accelerate the discovery of novel bioactive agents.

In conclusion, 1-{[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene]sulfonyl}piperidin-4-one represents a fascinating intersection of organic synthesis and drug discovery. Its unique structure and functional groups make it a valuable tool for exploring new chemical space and developing innovative therapeutic agents. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing both basic and applied sciences.